Cas no 1023351-28-1 (N-Propyl(4-(N-propylcarbamoyl)(1,4-diazaperhydroepinyl))formamide)

• Product Name: N-Propyl(4-(N-propylcarbamoyl)(1,4-diazaperhydroepinyl))formamide
• CAS No: 1023351-28-1
• MF: C₁₃H₂₆N₄O₂
• MW: 270.371142864227
• MDL: MFCD06199172
• CID: 4677004
• Update Time: 2025-10-21

N-Propyl(4-(N-propylcarbamoyl)(1,4-diazaperhydroepinyl))formamide Chemical and Physical Properties

Names and Identifiers

• N-propyl(4-(N-propylcarbamoyl)(1,4-diazaperhydroepinyl))formamide
• N1,N4-dipropyl-1,4-diazepane-1,4-dicarboxamide
• 1-N,4-N-dipropyl-1,4-diazepane-1,4-dicarboxamide
• N-Propyl(4-(N-propylcarbamoyl)(1,4-diazaperhydroepinyl))formamide

• MDL： MFCD06199172
• Inchi： 1S/C13H26N4O2/c1-3-6-14-12(18)16-8-5-9-17(11-10-16)13(19)15-7-4-2/h3-11H2,1-2H3,(H,14,18)(H,15,19)
• InChI Key： TZLJUVBTQXDNPG-UHFFFAOYSA-N
• SMILES： O=C(NCCC)N1CCN(C(NCCC)=O)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 268
• Topological Polar Surface Area: 64.7

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 541.8±30.0 °C at 760 mmHg
• Flash Point: 281.5±24.6 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

N-Propyl(4-(N-propylcarbamoyl)(1,4-diazaperhydroepinyl))formamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-Propyl(4-(N-propylcarbamoyl)(1,4-diazaperhydroepinyl))formamide

Research Briefing on N-Propyl(4-(N-propylcarbamoyl)(1,4-diazaperhydroepinyl))formamide (CAS: 1023351-28-1)

N-Propyl(4-(N-propylcarbamoyl)(1,4-diazaperhydroepinyl))formamide (CAS: 1023351-28-1) is a novel compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique diazaperhydroepinyl scaffold and propylcarbamoyl functional groups, exhibits promising potential in drug discovery, particularly in the modulation of enzymatic activity and receptor binding. Recent studies have explored its synthesis, pharmacokinetics, and therapeutic applications, positioning it as a candidate for further development in targeted therapies.

The synthesis of N-Propyl(4-(N-propylcarbamoyl)(1,4-diazaperhydroepinyl))formamide involves a multi-step process that ensures high purity and yield. Key steps include the formation of the diazaperhydroepinyl core, followed by the introduction of the propylcarbamoyl and formamide groups. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) have been employed to confirm the structural integrity of the compound. Recent optimizations in the synthetic route have improved scalability, making it feasible for industrial-scale production.

Pharmacological evaluations of N-Propyl(4-(N-propylcarbamoyl)(1,4-diazaperhydroepinyl))formamide have revealed its ability to interact with specific biological targets, including enzymes involved in inflammatory pathways and neurodegenerative diseases. In vitro studies demonstrate its inhibitory effects on key enzymes such as cyclooxygenase-2 (COX-2) and acetylcholinesterase (AChE), suggesting potential applications in treating conditions like arthritis and Alzheimer's disease. Furthermore, its favorable pharmacokinetic profile, including good oral bioavailability and metabolic stability, enhances its candidacy for further preclinical development.

Recent in vivo studies have provided additional insights into the therapeutic potential of this compound. Animal models of inflammation and cognitive impairment have shown significant improvements upon administration of N-Propyl(4-(N-propylcarbamoyl)(1,4-diazaperhydroepinyl))formamide. These findings are supported by histopathological and biochemical analyses, which indicate reduced inflammation and enhanced neuroprotection. The compound's low toxicity profile at therapeutic doses further underscores its potential as a safe and effective therapeutic agent.

Ongoing research is focused on elucidating the molecular mechanisms underlying the compound's biological activity. Computational modeling and molecular docking studies suggest that N-Propyl(4-(N-propylcarbamoyl)(1,4-diazaperhydroepinyl))formamide binds to specific active sites of target enzymes, modulating their activity through allosteric or competitive inhibition. These insights are guiding the design of derivatives with enhanced potency and selectivity, paving the way for next-generation therapeutics.

In conclusion, N-Propyl(4-(N-propylcarbamoyl)(1,4-diazaperhydroepinyl))formamide (CAS: 1023351-28-1) represents a promising avenue for drug development, with demonstrated efficacy in preclinical models of inflammation and neurodegeneration. Continued research efforts are expected to further validate its therapeutic potential and explore its applications in other disease areas. The compound's unique chemical structure and favorable pharmacological properties position it as a valuable candidate for future clinical studies.